N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide

• IUPAC Name: N-[(2-methyl-5-nitrophenyl)carbamothioyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H12N4O3S/c1-9-4-5-11(18(20)21)7-12(9)16-14(22)17-13(19)10-3-2-6-15-8-10/h2-8H,1H3,(H2,16,17,19,22)
• InChI Key: RXHLVGGITZONEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CN=CC=C2
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide, also known as MNAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNAC is a thioamide derivative of nicotinamide that has been synthesized and studied extensively in recent years.

Scientific Research Applications

N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide has been found to have a wide range of potential applications in scientific research. It has been studied extensively for its anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been found to have antioxidant properties, which makes it a potential candidate for the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the treatment of cancer.

Mechanism of Action

The mechanism of action of N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer. This compound has been shown to inhibit the activity of the NF-κB signaling pathway, which plays a key role in the regulation of inflammation and cancer. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in the production of reactive oxygen species, which contributes to its antioxidant properties.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in the production of reactive oxygen species, which contributes to its antioxidant properties. This compound has also been found to have anticancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide is its relatively simple synthesis method, which makes it easy to obtain in a laboratory setting. Additionally, this compound has been shown to have a wide range of potential applications in scientific research, making it a versatile compound. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Additionally, this compound has not been extensively studied in clinical trials, which limits its potential for clinical applications.

Future Directions

There are many potential future directions for research on N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide. One potential area of research is the development of this compound-based therapies for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound could be further studied for its potential as an antioxidant and anticancer agent. Further research could also be conducted to better understand the mechanism of action of this compound and its effects in different experimental settings. Overall, this compound is a promising compound that has the potential to be used in a wide range of scientific research applications.

Synthesis Methods

The synthesis of N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}nicotinamide involves the reaction of 2-methyl-5-nitroaniline with carbon disulfide and potassium hydroxide, followed by the reaction of the resulting product with nicotinamide. The final product is obtained through recrystallization from ethanol. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting.